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Core Principles of NOC-5 Functionality
NOC-5, with the chemical name 3-(2-Hydroxy-1-(1-methylethyl)-2-nitrosohydrazinyl)-1-

propanamine, is a valuable tool in biological research, primarily utilized as a nitric oxide (NO)

donor. As a member of the NONOate class of compounds, NOC-5 spontaneously decomposes

under physiological conditions (aqueous solution, pH 7.4) to release nitric oxide. This property

allows for the controlled introduction of NO into experimental systems, enabling the

investigation of its diverse signaling pathways and physiological effects. The half-life of NOC-5
at 37°C and pH 7.4 is approximately 25 minutes, providing a sustained and predictable release

of NO.

The primary mechanism of action of the released NO is the activation of soluble guanylate

cyclase (sGC). This enzyme catalyzes the conversion of guanosine triphosphate (GTP) to

cyclic guanosine monophosphate (cGMP), a crucial second messenger. The subsequent

elevation in intracellular cGMP levels leads to the activation of cGMP-dependent protein kinase

(PKG), which in turn phosphorylates a variety of downstream target proteins, culminating in a

range of cellular responses.

Quantitative Data Summary
The biological effects of NOC-5 are concentration-dependent. The following table summarizes

key quantitative parameters reported in the literature. It is important to note that these values
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can vary depending on the specific cell type, experimental conditions, and the assay employed.

Parameter Cell Line/Tissue Value Reference Assay

Vasodilation (EC50) Rat Aorta

Lower sensitivity in

older rats (specific

EC50 not provided)

Organ Bath Assay[1]

Cell Viability (IC50)
Chinese Hamster

Ovary (CHO) Cells

Concentration-

dependent cytotoxicity

observed, but specific

IC50 not provided.

MTT Assay[2][3][4][5]

Nitric Oxide Release
RAW 264.7

Macrophages

Induces NO

production,

quantifiable by Griess

Assay.

Griess Assay[6][7]

cGMP Accumulation PC12 Cells

Implicated in

differentiation, though

some effects are

cGMP-independent.

cGMP

Immunoassay[8][9]

VASP

Phosphorylation
Human Platelets

1 µM DEA/NO (a

similar NO donor)

induces robust

phosphorylation.

Western Blot[10][11]

[12]

Key Signaling Pathway of NOC-5
The canonical signaling pathway initiated by NOC-5-derived nitric oxide is the

NO/sGC/cGMP/PKG pathway. This pathway plays a critical role in numerous physiological

processes, including vasodilation, neurotransmission, and platelet aggregation.
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Griess Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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